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Compound of Interest

Compound Name: Prochlorperazine mesilate

Cat. No.: B022039 Get Quote

Essential Safety and Handling Guide for
Prochlorperazine Mesilate
This document provides immediate and essential safety and logistical information for

researchers, scientists, and drug development professionals handling Prochlorperazine
mesilate. Adherence to these guidelines is critical for ensuring personal safety and maintaining

a secure laboratory environment.

Hazard Identification and Classification
Prochlorperazine mesilate is classified as a hazardous substance. The following table

summarizes its hazard profile according to the Globally Harmonized System (GHS) and other

relevant classifications.
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statements

Acute Toxicity,

Oral (Category 4)
GHS07 Warning

H302: Harmful if

swallowed.[1]

P264, P270,

P301+P312,

P501[1]

Specific Target

Organ Toxicity,

Repeated

Exposure

(Category 2)

GHS08 Warning

H373: May

cause damage to

organs through

prolonged or

repeated

exposure.[1]

P260, P314,

P501[1]

Skin

Corrosion/Irritatio

n

GHS07 Warning

R36/37/38:

Irritating to eyes,

respiratory

system and skin.

[1]

P260, P280

Serious Eye

Damage/Eye

Irritation

GHS07 Warning

R36/37/38:

Irritating to eyes,

respiratory

system and skin.

[1]

P280,

P305+P351+P33

8

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure risk. The following table

outlines the recommended PPE for handling Prochlorperazine mesilate.
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PPE Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[2]

To prevent skin contact.

Gloves must be inspected

before use and changed

immediately if contaminated.[3]

Eye/Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.[2][3]

To protect eyes from dust and

splashes.

Respiratory Protection

NIOSH-approved respirator

with a particulate filter (e.g.,

N95) or a full-face respirator.[3]

Required when handling the

powder outside of a fume hood

or in case of dust formation to

prevent inhalation.[1][3]

Protective Clothing

Laboratory coat. Fire/flame

resistant and impervious

clothing may be necessary for

larger quantities.[3]

To protect skin and personal

clothing from contamination.

Experimental Protocol: Safe Handling of
Prochlorperazine Mesilate Powder
This protocol details the steps for safely weighing and preparing a solution of

Prochlorperazine mesilate.

1. Preparation and Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for Prochlorperazine mesilate.
Ensure a chemical fume hood is operational and available.
Verify that an eyewash station and safety shower are accessible.
Don the appropriate PPE as specified in the table above.

2. Weighing the Compound:

Perform all weighing operations within a chemical fume hood to minimize inhalation
exposure.
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Use a dedicated and clean weighing vessel.
Handle the container with care to avoid generating dust.
Close the primary container tightly after dispensing the required amount.

3. Solution Preparation:

Add the weighed Prochlorperazine mesilate powder to the solvent in a suitable container,
still within the fume hood.
Stir the mixture gently to dissolve the compound, avoiding splashing.
If heating is required, use a controlled heating source such as a water bath or heating
mantle.

4. Post-Handling and Cleanup:

Decontaminate all surfaces and equipment used with a suitable cleaning agent.
Wipe the exterior of all containers before removing them from the fume hood.
Remove PPE in the correct order to avoid cross-contamination.
Wash hands thoroughly with soap and water after removing gloves.[1]

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b022039?utm_src=pdf-body
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-493_GB.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Situation Procedural Steps

Skin Contact

1. Immediately remove all contaminated

clothing. 2. Wash the affected area with plenty

of soap and water for at least 15 minutes.[2] 3.

Seek medical attention if irritation persists.[2]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] 2. Remove contact

lenses if present and easy to do. Continue

rinsing.[4] 3. Seek immediate medical attention.

[4]

Inhalation

1. Move the affected person to fresh air. 2. If

breathing is difficult, provide oxygen. 3. Seek

immediate medical attention.

Ingestion

1. Do NOT induce vomiting.[2] 2. Rinse mouth

with water.[2] 3. Call a poison control center or

seek immediate medical attention.[4]

Spill

1. Evacuate non-essential personnel from the

area. 2. Wear appropriate PPE, including

respiratory protection. 3. Avoid generating dust.

4. Carefully sweep or vacuum up the spilled

solid material and place it in a labeled, sealed

container for disposal. 5. Clean the spill area

with a suitable detergent and water.

Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage: Store Prochlorperazine mesilate in a cool, dry, and well-ventilated area in a tightly

closed container.[1] Protect from light.[5][6]
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Disposal: Dispose of waste material in accordance with local, regional, and national

regulations.[1] Do not allow the substance to enter sewers or waterways.[1][2] Expired or

waste pharmaceuticals should be handled by a licensed medical waste contractor.[7] For

household disposal, mix the substance with an undesirable material like used coffee grounds

or cat litter, place it in a sealed plastic bag, and dispose of it in the trash.[8]

Diagrams
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Preparation

Handling (in Fume Hood)

Post-Handling

Review SDS

Verify Safety Equipment (Fume Hood, Eyewash)

Don Appropriate PPE

Weigh Prochlorperazine Mesilate

Proceed to Handling

Dissolve in Solvent

Decontaminate Surfaces & Equipment

Complete Handling

Remove PPE Correctly

Wash Hands Thoroughly
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Required Personal Protective Equipment

Handling Prochlorperazine Mesilate

Nitrile Gloves Safety Goggles/Glasses Lab Coat

Potential for Dust/Aerosol Generation?

Wear NIOSH-approved Respirator

Yes

Standard PPE Sufficient

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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